Cas no 2172446-52-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid
• CAS No: 2172446-52-3
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5854027
• PubChem ID: 165579813
• Update Time: 2025-11-01

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid
• 2172446-52-3
• 2171243-00-6
• 2171287-15-1
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-3-fluorobenzoic acid
• EN300-1545460
• EN300-1532636
• 3-fluoro-4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 3-fluoro-4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532174

• Inchi： 1S/C27H23FN2O5/c28-23-13-15(26(32)33)9-10-24(23)30-25(31)16-11-17(12-16)29-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22H,11-12,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MBRVSDBALOEBJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid (CAS No. 2172446-52-3): A Comprehensive Overview

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid (CAS No. 2172446-52-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid is composed of a cyclobutane ring, a fluorenyl group, and a fluorobenzoic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The fluorenyl group, in particular, is known for its ability to enhance the stability and solubility of the compound, making it suitable for various pharmaceutical formulations.

One of the key features of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This property is particularly advantageous in drug delivery systems, as it can improve the bioavailability and reduce the side effects of the active drug. Recent studies have shown that this compound can be effectively converted into its active form through enzymatic cleavage of the fluorenyl methoxycarbonyl (Fmoc) protecting group.

In terms of synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid can be synthesized through a multi-step process involving the coupling of a protected amino cyclobutane derivative with a fluorobenzoic acid derivative. The Fmoc protecting group is commonly used to protect the amino functionality during synthesis, ensuring that the final product is obtained with high purity and yield. The synthetic route has been optimized to minimize side reactions and improve overall efficiency.

The biological activity of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid has been extensively studied in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated selective cytotoxicity against cancer cells, particularly those overexpressing certain receptors or enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid in treating various diseases. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In addition to its therapeutic potential, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid has also been explored for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, such as radioisotopes or fluorescent dyes. This opens up new possibilities for non-invasive monitoring of disease progression and treatment response.

The environmental impact of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-fluorobenzoic acid is another important consideration. Recent studies have focused on developing environmentally friendly synthesis methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing emphasis on green chemistry principles in pharmaceutical research.

In conclusion, 4-3-{(9H-fluoren)-9-methoxycarbonyl)amino)cyclobutaneamido}-3-fluorobenzoic acid (CAS No. 2172446-52-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.